Cas no 51850-45-4 (Isobenzofuran, 1,7-diphenyl-)

• Product Name: Isobenzofuran, 1,7-diphenyl-
• CAS No: 51850-45-4
• MF: C₂₀H₁₄O
• MW: 270.324565410614
• CID: 361245
• PubChem ID: 71365944
• Update Time: 2025-04-19

Isobenzofuran, 1,7-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isobenzofuran, 1,7-diphenyl-
• 1,7-diphenyl-2-benzofuran
• DTXSID60789324
• 1,7-Diphenylisobenzofuran
• 51850-45-4

• Inchi： 1S/C20H14O/c1-3-8-15(9-4-1)18-13-7-12-17-14-21-20(19(17)18)16-10-5-2-6-11-16/h1-14H
• InChI Key： KBLACNHSZJILDL-UHFFFAOYSA-N
• SMILES： O1C=C2C=CC=C(C3C=CC=CC=3)C2=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 270.10452
• Monoisotopic Mass: 270.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14